3-(Aminomethyl)-2-tert-butylphenol
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Description
3-(Aminomethyl)-2-tert-butylphenol is a phenolic compound featuring an aminomethyl (-CH₂NH₂) substituent at the 3-position and a bulky tert-butyl (-C(CH₃)₃) group at the 2-position of the aromatic ring.
Properties
Molecular Formula |
C11H17NO |
|---|---|
Molecular Weight |
179.26 g/mol |
IUPAC Name |
3-(aminomethyl)-2-tert-butylphenol |
InChI |
InChI=1S/C11H17NO/c1-11(2,3)10-8(7-12)5-4-6-9(10)13/h4-6,13H,7,12H2,1-3H3 |
InChI Key |
IBBBKBYAWOYNPA-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1=C(C=CC=C1O)CN |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(Aminomethyl)-2-tert-butylphenol typically involves the following steps:
Starting Material: The synthesis begins with 2-tert-butylphenol.
Formylation: The phenol undergoes formylation to introduce a formyl group at the ortho position relative to the hydroxyl group.
Aminomethylation: The formyl group is then converted to an aminomethyl group through reductive amination using ammonia or an amine source and a reducing agent such as sodium cyanoborohydride.
Industrial Production Methods
In an industrial setting, the production of 3-(Aminomethyl)-2-tert-butylphenol may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts and solvents that enhance the selectivity and efficiency of the reactions is also common.
Chemical Reactions Analysis
Types of Reactions
3-(Aminomethyl)-2-tert-butylphenol can undergo various chemical reactions, including:
Oxidation: The phenol group can be oxidized to form quinones.
Reduction: The aminomethyl group can be reduced to form primary amines.
Substitution: The hydroxyl group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.
Major Products
Oxidation: Quinones and related compounds.
Reduction: Primary amines.
Substitution: Alkylated or acylated phenols.
Scientific Research Applications
3-(Aminomethyl)-2-tert-butylphenol has several applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: It can be used in the study of enzyme interactions and as a ligand in protein binding studies.
Industry: Used in the production of polymers and as an intermediate in the synthesis of specialty chemicals.
Mechanism of Action
The mechanism of action of 3-(Aminomethyl)-2-tert-butylphenol involves its interaction with various molecular targets:
Molecular Targets: It can interact with enzymes and receptors due to its aminomethyl and phenol groups.
Pathways Involved: The compound can participate in redox reactions and act as a nucleophile in substitution reactions.
Comparison with Similar Compounds
Structural Analogues and Functional Group Variations
(E)-2-{[(2-Aminopyridin-3-yl)imino]-methyl}-4,6-di-tert-butylphenol
- Structure: Contains two tert-butyl groups (4- and 6-positions) and an imino-linked aminopyridine moiety at the 2-position.
- Key Differences: The aminomethyl group in 3-(Aminomethyl)-2-tert-butylphenol is replaced with a Schiff base (imine) linked to a pyridine ring. This modification enhances metal-binding capabilities, as demonstrated in studies on its copper(II) complexes .
3-(3-Tert-butylphenyl)-2-methylpropanal
- Structure: Features a tert-butyl group on a benzene ring but substitutes the aminomethyl-phenol backbone with a propanal chain.
- Key Differences: The absence of the phenolic -OH and aminomethyl groups reduces hydrogen-bonding capacity. The aldehyde group introduces reactivity toward nucleophiles, unlike the amine in 3-(Aminomethyl)-2-tert-butylphenol .
- Applications : Likely used in flavor/fragrance industries due to aldehydes' volatility and scent properties .
3-(Aminomethyl)pyridine
- Structure: Replaces the phenolic ring with a pyridine ring but retains the aminomethyl group.
- Key Differences: The pyridine nitrogen introduces basicity (pKa ~6.0), whereas the phenolic -OH in 3-(Aminomethyl)-2-tert-butylphenol is weakly acidic (pKa ~10).
- Safety: Causes severe skin and eye irritation, highlighting the need for careful handling of aminomethyl-containing compounds .
Physicochemical Properties
Notes:
- The tert-butyl group increases lipophilicity across all compounds, reducing aqueous solubility.
- The aminomethyl group in 3-(Aminomethyl)-2-tert-butylphenol may enhance solubility in polar aprotic solvents compared to aldehyde or imine analogues.
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